Cas no 7491-74-9 (piracetam)

piracetam Properties

Names and Identifiers

• piracetam
• 2-(2-OXOPYRROLIDIN-1-YL)ACETAMIDE
• 2-oxo-1-Pyrrolidineacetamide
• acetamide
• 2-pyrrolidoneacetamide
• Ciclofalina
• Gabacet
• Nootropil
• Nootropyl
• Normabrain
• Pyracetam
• Pyramem
• 2-(2-Oxopyrrolidino)acetamide
• UCB-6215
• +Expand

• MDL： MFCD00079246
• InChIKey： GMZVRMREEHBGGF-UHFFFAOYSA-N
• Inchi： 1S/C6H10N2O2/c7-5(9)4-8-3-1-2-6(8)10/h1-4H2,(H2,7,9)
• SMILES： O=C(N)CN1C(CCC1)=O

Computed Properties

• Exact Mass: 142.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 142.074
• Heavy Atom Count: 10
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.3
• Tautomer Count: 6
• Surface Charge: 0
• Topological Polar Surface Area: 63.4A^2

Experimental Properties

• LogP: -0.26770
• PSA: 63.40000
• Refractive Index: 1.5010 (estimate)
• Boiling Point: 408.3°C at 760 mmHg
• Melting Point: 140-153°C
• Flash Point: 200.8 °C
• Color/Form: Powder
• Solubility: It is easily soluble in water, slightly soluble in ethanol, and almost insoluble in ether
• Density: 1.2298 (rough estimate)